Cas no 910213-03-5 (1-methyl-3-phenylpropylisocyanide)

• Product Name: 1-methyl-3-phenylpropylisocyanide
• CAS No: 910213-03-5
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 1963641
• PubChem ID: 2760013
• Update Time: 2025-06-10

1-methyl-3-phenylpropylisocyanide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenylpropylisocyanide
• (1S)-4-METHYLINDANYLAMINE
• (S)-4-METHYL-INDAN-1-YLAMINE
• AB38266
• SureCN1150672
• (S)-4-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE
• (1S)-4-METHYL-2,3-DIHYDRO-1H-INDEN-1-AMINE
• (S)-4-phenylbutan-2-yl isocyanide
• (1S)-2,3-DIHYDRO-4-METHYL-1H-INDEN-1-AMINE
• 910213-03-5
• AKOS006280264
• (3-ISOCYANOBUTYL)BENZENE
• 602261-82-5
• EN300-1864122
• 3-isocyanobutylbenzene

• Inchi： 1S/C11H13N/c1-10(12-2)8-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1H3
• InChI Key： XLTBPGJTGDJJMR-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C(C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 159.10500
• Monoisotopic Mass: 159.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 0.00000
• LogP: 2.15770

Additional information on 1-methyl-3-phenylpropylisocyanide

1-Methyl-3-Phenylpropylisocyanide: A Comprehensive Overview

1-Methyl-3-phenylpropylisocyanide (CAS No: 910213-03-5) is a unique organic compound that has garnered significant attention in recent years due to its versatile properties and potential applications in various fields. This compound belongs to the isocyanide family, which are known for their reactivity and ability to participate in a wide range of chemical reactions. The structure of 1-methyl-3-phenylpropylisocyanide consists of a phenyl group attached to a propyl chain, with an isocyanide functional group at one end, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of isocyanides as intermediates in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. The presence of the phenyl group in 1-methyl-3-phenylpropylisocyanide adds aromatic stability to the molecule, enhancing its reactivity and making it a preferred choice for researchers exploring new synthetic pathways. Moreover, the methyl group at the terminal position contributes to the molecule's hydrophobicity, which is advantageous in certain catalytic reactions and material science applications.

One of the most notable advancements involving 1-methyl-3-phenylpropylisocyanide is its role in click chemistry. Click reactions, such as the Huisgen cycloaddition, have revolutionized the way chemists approach molecular assembly. The ability of isocyanides to undergo these reactions efficiently has made them indispensable in the synthesis of biologically active compounds and advanced materials. Recent research has demonstrated that 1-methyl-3-phenylpropylisocyanide can serve as a versatile building block for constructing complex architectures with high precision and yield.

In addition to its role in click chemistry, 1-methyl-3-phenylpropylisocyanide has found applications in polymer science. The compound's reactivity allows for the creation of novel polymeric materials with tailored properties, such as improved mechanical strength or enhanced thermal stability. These materials hold promise for use in advanced composites, coatings, and electronic devices. Furthermore, ongoing studies are exploring the potential of this compound in drug delivery systems, where its unique properties could enable more efficient targeting and release mechanisms.

The synthesis of 1-methyl-3-phenylpropylisocyanide typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Researchers have developed innovative methods, including catalytic processes and microwave-assisted synthesis, to optimize the production of this compound. These advancements not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

From an environmental standpoint, understanding the degradation pathways of 1-methyl-3-phenylpropylisocyanide is crucial for assessing its ecological impact. Recent studies have shown that under specific conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation into less harmful byproducts. This knowledge is essential for developing safe handling protocols and ensuring minimal environmental footprint during industrial applications.

In conclusion, 1-methyl-3-phenylpropylisocyanide (CAS No: 910213-03-5) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a cornerstone in modern organic synthesis, while ongoing research continues to uncover new possibilities for its use. As scientific understanding evolves, so too does the potential of this compound to contribute to groundbreaking innovations in chemistry and beyond.